Cas no 885460-18-4 (4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine
• CAS No: 885460-18-4
• MF: C₁₄H₁₁ClN₂S₂
• MW: 306.833539247513
• CID: 3106826
• PubChem ID: 4991193
• Update Time: 2025-10-13

4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(methylthio)methyl]-5-phenylthieno[2,3-d]pyrimidine
• 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine
• G40833
• AKOS000122399
• 885460-18-4
• Z119989436
• 4-chloro-2-(methylsulfanylmethyl)-5-phenylthieno[2,3-d]pyrimidine
• EN300-08936

• Inchi： 1S/C14H11ClN2S2/c1-18-8-11-16-13(15)12-10(7-19-14(12)17-11)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： AMUHLLCIYHAOAS-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CSC)=N1)SC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 306.0052184Da
• Monoisotopic Mass: 306.0052184Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.3Ų

Additional information on 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine

4-Chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 885460-18-4, commonly referred to as 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrimidines, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a thienopyrimidine ring system, which is further substituted with a chlorine atom at the 4-position, a methylsulfanyl group at the 2-position, and a phenyl group at the 5-position. These substituents contribute to its distinct chemical properties and functional versatility.

Recent studies have highlighted the potential of thienopyrimidine derivatives in various therapeutic applications. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds exhibit promising anti-inflammatory and antioxidant properties. The presence of the methylsulfanyl group in this compound is particularly noteworthy, as it has been shown to enhance the molecule's stability and bioavailability. Additionally, the phenyl group at the 5-position plays a crucial role in modulating the compound's electronic properties, making it a valuable candidate for drug design.

One of the most intriguing aspects of 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine is its ability to interact with biological targets such as kinases and proteases. A study conducted by researchers at the University of California revealed that this compound exhibits selective inhibition against certain kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. The chlorine atom at the 4-position is believed to contribute significantly to this activity by facilitating hydrogen bonding interactions with key residues in the enzyme's active site.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The structural uniqueness of 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine makes it an attractive candidate for further exploration in drug discovery programs. Its ability to modulate cellular signaling pathways suggests potential applications in treating conditions such as neurodegenerative diseases and autoimmune disorders. Furthermore, ongoing studies are investigating its role as a scaffold for developing novel bioactive molecules with improved pharmacokinetic profiles.

In conclusion, 4-chloro-2-[(methylsulfanyl)methyl]-5-phenylthieno[2,3-d]pyrimidine (CAS No. 885460-18-4) represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for future research and development efforts.